Cas no 1806517-33-8 (4-Bromo-2-cyanobenzo[d]oxazole)
4-Bromo-2-cyanobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-cyanobenzo[d]oxazole
-
- Inchi: 1S/C8H3BrN2O/c9-5-2-1-3-6-8(5)11-7(4-10)12-6/h1-3H
- InChI Key: ANEDOFBUZPYOTK-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1N=C(C#N)O2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 224
- XLogP3: 2.5
- Topological Polar Surface Area: 49.8
4-Bromo-2-cyanobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004830-250mg |
4-Bromo-2-cyanobenzo[d]oxazole |
1806517-33-8 | 98% | 250mg |
$707.29 | 2022-03-31 | |
| Alichem | A081004830-500mg |
4-Bromo-2-cyanobenzo[d]oxazole |
1806517-33-8 | 98% | 500mg |
$1,051.18 | 2022-03-31 | |
| Alichem | A081004830-1g |
4-Bromo-2-cyanobenzo[d]oxazole |
1806517-33-8 | 98% | 1g |
$1,825.64 | 2022-03-31 |
4-Bromo-2-cyanobenzo[d]oxazole Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-Bromo-2-cyanobenzo[d]oxazole
Recent Advances in the Application of 4-Bromo-2-cyanobenzo[d]oxazole (CAS: 1806517-33-8) in Chemical Biology and Pharmaceutical Research
The compound 4-Bromo-2-cyanobenzo[d]oxazole (CAS: 1806517-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This heterocyclic compound, characterized by its bromo and cyano functional groups, serves as a crucial building block for the development of novel therapeutic agents, particularly in oncology and infectious disease research. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the construction of complex molecular architectures with potential pharmacological activities.
In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 4-Bromo-2-cyanobenzo[d]oxazole in the synthesis of potent kinase inhibitors targeting aberrant signaling pathways in cancer. The compound's bromo group was leveraged for Suzuki-Miyaura cross-coupling reactions, while the cyano group participated in subsequent cyclization steps to form fused heterocyclic systems. This approach yielded a series of compounds with nanomolar inhibitory activity against key oncogenic kinases, underscoring the molecule's value in drug discovery pipelines.
Further investigations have explored the photophysical properties of derivatives synthesized from 4-Bromo-2-cyanobenzo[d]oxazole. A recent publication in ACS Chemical Biology (2024) reported the development of fluorescent probes based on this scaffold for real-time imaging of cellular processes. The intrinsic electronic properties of the benzo[d]oxazole core, combined with strategic modifications at the 4-position, resulted in probes with excellent quantum yields and cell permeability, opening new avenues for studying intracellular signaling dynamics.
The compound's safety profile and synthetic accessibility have also been subjects of recent optimization efforts. A 2024 study in Organic Process Research & Development detailed an improved kilogram-scale synthesis of 4-Bromo-2-cyanobenzo[d]oxazole with enhanced purity (>99.5%) and reduced environmental impact through green chemistry principles. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.
Emerging research directions include the exploration of 4-Bromo-2-cyanobenzo[d]oxazole as a precursor for covalent inhibitor development. The reactive cyano group has shown promise in forming reversible covalent bonds with biological nucleophiles, as demonstrated in recent work published in Nature Chemical Biology (2024). This approach combines the selectivity of non-covalent interactions with the prolonged target engagement characteristic of covalent drugs, potentially overcoming limitations of current therapeutic modalities.
In conclusion, 4-Bromo-2-cyanobenzo[d]oxazole (CAS: 1806517-33-8) continues to prove its value as a multifunctional building block in medicinal chemistry and chemical biology. Recent advancements have expanded its applications from traditional cross-coupling reactions to innovative areas such as bioimaging and covalent drug discovery. As synthetic methodologies evolve and biological understanding deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and research tools.
1806517-33-8 (4-Bromo-2-cyanobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)